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Introduction: The "Sweetest" Challenge in
Formulation

D-Fructose (CsH1205) is often categorized simply as a nutritive sweetener, yet for the
formulation scientist, it represents a unique physicochemical paradox.[1] While it is the most
water-soluble and sweetest of the natural ketoses, its crystalline stability is notoriously fragile.

[1]
Unlike glucose or sucrose, crystalline

-D-fructopyranose sits on a "hygroscopic cliff."[1][2] Its thermodynamic drive to interact with
moisture and its complex mutarotation kinetics in solution make it a demanding excipient in
pharmaceutical and food applications. This guide moves beyond basic datasheet parameters to
explore the causality behind its behavior, offering actionable insights for stabilizing this labile
crystal.

Part 1: Solid-State Characterization[1][2][3]
Crystal Habit and Polymorphism

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b013574#bc-rfq
https://www.benchchem.com/product/b013574/docs?utm_src=pdf-body#physicochemical-properties-of-crystalline-d-fructose-a-technical-guide
https://en.wikipedia.org/wiki/Glucose
https://en.wikipedia.org/wiki/Glucose
https://en.wikipedia.org/wiki/Glucose
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4_5-Di-O-isopropylidene-beta-D-fructopyranose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Commercial crystalline fructose exists almost exclusively as

-D-fructopyranose.[1][2][3] While furanose forms exist in solution, they do not readily crystallize
due to high steric strain.[2]

e Crystal System: Orthorhombic[4]
e Space Group:
o Habit: Prismatic needles or bisphenoidal prisms.[2][3]

e True Density:
[1][2]

The Melting Point "Controversy" (Thermodynamic vs.
Kinetic)

A common error in datasheets is listing the melting point (MP) simply as 103-105°C. As a
senior scientist, you must distinguish between the apparent MP and the thermodynamic MP.[1]

e Apparent Melting (

): Typically 103—-105°C.[1][2][4][5] This is depressed significantly by trace impurities (water,
glucose) and the onset of thermal decomposition (caramelization).[1]

e Thermodynamic Melting (

): Recent rapid-scanning DSC studies suggest the true thermodynamic melting point is
closer to 135.8°C.[1][2][3]

o Implication: Fructose does not just melt; it simultaneously mutarotates and degrades.[2][3][6]
Standard slow-scan DSC (e.g., 5°C/min) often captures the decomposition exotherm
overlapping with the melting endotherm.[1]

Table 1. Thermal & Physical Constants
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Property Value Context/Notes

Molecular Weight 180.16 g/mol Monosaccharide (Ketose)

Standard DSC (10°C/min);
Apparent Melting Point 103-105°C highly purity-dependent.[1][2]

[3]

Extrapolated from fast-scan

Thermodynamic Melting ~136°C )
rates (>100°C/min).[1][2][3]

) Difficult to measure accurately
Enthalpy of Fusion 29-32 kJ/mol N
due to decomposition.[1][3]

Anhydrous amorphous state.
10-16°C [1][2][3] Ccritical for
) lyophilization.[2][3]

Glass Transition (

Part 2: Hygroscopicity & Surface Energy[1][2][3]

The most critical processing parameter for fructose is its Critical Relative Humidity (CRH).[1]
The Deliquescence ClIiff
At 25°C, the CRH of fructose is approximately 61.5% RH.

e Below 60% RH: The crystal is stable and exhibits low surface water adsorption.[3]

e Above 62% RH: The rate of moisture uptake becomes exponential.[3] The crystal surface
dissolves into a saturated film, leading to deliquescence (liquefaction).[1]

Mechanism: The high solubility of fructose lowers the water activity (

) of the saturated surface film.[1][3] Water vapor condenses onto the solid until the surface
equals the environmental RH.[3]

Diagram: Stability & Handling Logic

The following decision tree illustrates the storage and handling logic required to prevent caking
or deliquescence.
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Figure 1: Stability logic based on Critical Relative Humidity (CRH).[1][2] Note the narrow risk
zone between 55-62% RH.[1][2][3]

Part 3: Solution State Dynamics (Mutarotation)[1][2]

When crystalline

-D-fructopyranose dissolves in water, it undergoes mutarotation, seeking a complex tautomeric
equilibrium.[1][2] This is not instantaneous; it follows first-order kinetics dependent on
temperature and pH.[1][2][3]

Tautomeric Distribution

Unlike glucose (which is mostly pyranose), fructose equilibrates to a significant fraction of
furanose forms.[1] This shift impacts sweetness intensity (pyranose is sweeter) and reactivity
(furanose is more labile).[1][2]

Equilibrium Composition (in water at 20°C):

o -D-fructopyranose: ~70%[1][2][3]
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e -D-fructofuranose: ~22%[1][2][3][7]
e -D-fructofuranose: ~6%[1][2][3]

e Other forms (Open chain/

-pyranose): <2%

Diagram: Mutarotation Pathway

The transition involves ring opening to the acyclic keto-form, then re-closing.[1][3]

B-Furanose

. — (~22%)
B-Pyranose Open Chain
B-D-Fructopyranose (~70%) (Keto-form) \

a-Furanose

(~6%)

Crystalline

Click to download full resolution via product page
Figure 2: Mutarotation pathway.[1][2] The crystal dissolves as

-pyranose, then equilibrates via the open-chain intermediate.[1][2]

Part 4: Experimental Protocols

Protocol A: Determination of Critical Relative Humidity
(DVS Method)

Self-Validating Logic: To ensure the CRH is identified correctly, the mass change derivative (

) must be monitored.[1] A sudden spike in mass indicates the transition from surface adsorption
to bulk dissolution.[3]

e Instrument: Dynamic Vapor Sorption (DVS) analyzer (e.g., SMS DVS Resolution).

o Sample Prep: Dry 10-15 mg of crystalline fructose at 0% RH/25°C for 3 hours to remove
surface moisture.
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e Step-Ramp: Increase RH in 5% increments from 0% to 90% RH.

o Equilibrium Criterion: Maintain each step until mass change rate (
) < 0.002% min~1,

o Data Analysis: Plot Isotherm (Mass Change vs. RH).

o Validation Check: Look for the inflection point between 60-65% RH.[3] If hysteresis is
observed on desorption, it confirms the formation of a liquid phase (deliquescence).[1]

Protocol B: Tautomer Analysis via HPLC

Causality: Standard refractive index (RI) detection cannot distinguish tautomers easily.[1][2]
Low-temperature HPLC preserves the tautomeric ratio by slowing mutarotation during the run.

[11[3]
e Column: Amino-bonded silica (e.g., Carbohydrate Analysis column).[1][2]
o Mobile Phase: Acetonitrile:Water (80:20 v/v).[1][2]

o Temperature:Cool column to 10°C. (Critical: Higher temps cause on-column mutarotation,
blurring peaks).[1][2]

e Flow Rate: 1.0 mL/min.
» Detection: RID (Refractive Index Detector).[1][2]

e Procedure: Dissolve crystal in mobile phase at 0°C and inject immediately to capture "initial"
state, or let stand for 3 hours to capture "equilibrium" state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Glucose - Wikipedia [en.wikipedia.org]

2. 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose | C12H2006 | CID 10467781 -
PubChem [pubchem.ncbi.nim.nih.gov]

. m.youtube.com [m.youtube.com]

. D-Fructose | C6H1206 | CID 2723872 - PubChem [pubchem.ncbi.nim.nih.gov]
. carlroth.com:443 [carlroth.com:443]

. researchgate.net [researchgate.net]

. Fructose (CAS 57-48-7) - Chemical & Physical Properties by Cheméo [chemeo.com]

°
o8 ~ (@] ol ey w

. Sci-Hub. Melting behaviour of d-sucrose, d-glucose and d-fructose / Carbohydrate
Research, 2004 [sci-hub.sg]

¢ 9. Melting behaviour of D-sucrose, D-glucose and D-fructose - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 10. Effect of ethanol concentration and temperature on solubility of fructose [jstage.jst.go.jp]

e 11. beta-L-fructopyranose | C6H1206 | CID 6432703 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Physicochemical Properties of Crystalline D-Fructose: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://en.wikipedia.org/wiki/Glucose
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4_5-Di-O-isopropylidene-beta-D-fructopyranose
https://en.wikipedia.org/wiki/Glucose
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4_5-Di-O-isopropylidene-beta-D-fructopyranose
https://www.jstage.jst.go.jp/article/fstr/28/1/28_FSTR-D-21-00191/_article
https://en.wikipedia.org/wiki/Glucose
https://www.jstage.jst.go.jp/article/fstr/28/1/28_FSTR-D-21-00191/_article
https://en.wikipedia.org/wiki/Glucose
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4_5-Di-O-isopropylidene-beta-D-fructopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/beta-L-fructopyranose
https://www.benchchem.com/product/b013574/docs?utm_src=pdf-body#physicochemical-properties-of-crystalline-d-fructose-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4_5-Di-O-isopropylidene-beta-D-fructopyranose
https://m.youtube.com/watch?v=9VnbhPTFSNc
https://www.benchchem.com/product/b013574?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Glucose
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4_5-Di-O-isopropylidene-beta-D-fructopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4_5-Di-O-isopropylidene-beta-D-fructopyranose
https://m.youtube.com/watch?v=9VnbhPTFSNc
https://pubchem.ncbi.nlm.nih.gov/compound/D-fructopyranose
https://www.carlroth.com/medias/SDB-4981-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM2Mjd8YXBwbGljYXRpb24vcGRmfGFESmtMMmhpT1M4NU1UZ3hPREEyT0RVME1UYzBMMU5FUWw4ME9UZ3hYMDFVWDBWT0xuQmtaZ3wyZTMwN2ZlZGM5MjY1NzAxNjIwZTdiNzlkZjkyNzk5YmYzMzNlZmMwNDFmOGMxYmQ0OWYxODVlMTE4Mjk1ZDZh
https://www.researchgate.net/publication/256739135_Apparent_heat_capacity_measurements_and_thermodynamic_functions_of_D--fructose_by_standard_and_temperature-modulated_calorimetry
https://www.chemeo.com/cid/34-997-8/Fructose
https://sci-hub.sg/10.1016/j.carres.2004.06.022
https://sci-hub.sg/10.1016/j.carres.2004.06.022
https://pubmed.ncbi.nlm.nih.gov/15337455/
https://pubmed.ncbi.nlm.nih.gov/15337455/
https://www.jstage.jst.go.jp/article/fstr/28/1/28_FSTR-D-21-00191/_article
https://pubchem.ncbi.nlm.nih.gov/compound/beta-L-fructopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/beta-L-fructopyranose
https://www.benchchem.com/product/b013574/docs#physicochemical-properties-of-crystalline-d-fructose-a-technical-guide
https://www.benchchem.com/product/b013574/docs#physicochemical-properties-of-crystalline-d-fructose-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b013574/docs#physicochemical-properties-of-
crystalline-d-fructose-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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